2-(3,4-Diethoxyphenyl)-2-oxoacetaldehyde hydrate
Overview
Description
2-(3,4-Diethoxyphenyl)-2-oxoacetaldehyde hydrate, also known as DEPO, is a chemical compound with a molecular formula of C12H16O4. It is a yellowish crystalline powder that is soluble in water and ethanol. DEPO has been the subject of scientific research due to its potential applications in various fields.
Scientific Research Applications
Aldehyde Dehydrogenase-2 (ALDH2) as a Therapeutic Target
ALDH2 plays a critical role in metabolizing endogenous aldehydes like 4-hydroxy-2-nonenal (4-HNE) and malondialdehyde (MDA) produced by lipid peroxidation due to oxidative stress. It is also involved in the elimination of metabolites of neurotransmitters in the CNS. Targeting ALDH2 has shown potential in reducing cardiac ischemic damage and protecting against neurodegenerative diseases, suggesting that compounds interacting with similar pathways could have therapeutic applications (Kimura, Yokoyama, & Higuchi, 2019).
4-Hydroxynonenal (HNE) as a Bioactive Marker
HNE, an aldehyde produced during lipid peroxidation, has been studied for its biological activities and roles in cellular signaling. It is considered a reliable marker of oxidative stress and has implications in the development of diseases like Alzheimer's. The research into HNE highlights the importance of understanding aldehydes' bioactivities, which could extend to compounds like 2-(3,4-Diethoxyphenyl)-2-oxoacetaldehyde hydrate (Žarković, 2003).
CO2 Gas Hydrate in Food Research
The study of CO2 hydrates in food technology, focusing on applications like juice concentration and food preservation, reflects the broader interest in hydrate compounds in scientific research. This suggests that hydrate forms of various compounds, potentially including 2-(3,4-Diethoxyphenyl)-2-oxoacetaldehyde, might find applications in food science and technology (Srivastava, Hitzmann, & Zettel, 2021).
properties
IUPAC Name |
2-(3,4-diethoxyphenyl)-2-oxoacetaldehyde;hydrate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O4.H2O/c1-3-15-11-6-5-9(10(14)8-13)7-12(11)16-4-2;/h5-8H,3-4H2,1-2H3;1H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDOWHRYYLNDROT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)C=O)OCC.O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90424190 |
Source
|
| Record name | 2-(3,4-diethoxyphenyl)-2-oxoacetaldehyde hydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
952-17-0 |
Source
|
| Record name | 2-(3,4-diethoxyphenyl)-2-oxoacetaldehyde hydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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